Cas no 1251612-53-9 (4-(4-fluoro-3-methylphenyl)-2-(morpholine-4-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione)

• Product Name: 4-(4-fluoro-3-methylphenyl)-2-(morpholine-4-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione
• CAS No: 1251612-53-9
• MF: C₂₀H₁₉FN₂O₄S
• MW: 402.439267396927
• CID: 5435547
• PubChem ID: 49673644
• Update Time: 2025-05-19

4-(4-fluoro-3-methylphenyl)-2-(morpholine-4-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• (4-(4-fluoro-3-methylphenyl)-1,1-dioxido-4H-benzo[b][1,4]thiazin-2-yl)(morpholino)methanone
• 4-(4-fluoro-3-methylphenyl)-2-(morpholin-4-ylcarbonyl)-4H-1,4-benzothiazine 1,1-dioxide
• [4-(4-fluoro-3-methylphenyl)-1,1-dioxo-1lambda6,4-benzothiazin-2-yl]-morpholin-4-ylmethanone
• 4-(4-fluoro-3-methylphenyl)-2-(morpholine-4-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione
• AKOS021916092
• F3222-5148
• 1251612-53-9
• [4-(4-Fluoro-3-methylphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl]-4-morpholinylmethanone

• Inchi： 1S/C20H19FN2O4S/c1-14-12-15(6-7-16(14)21)23-13-19(20(24)22-8-10-27-11-9-22)28(25,26)18-5-3-2-4-17(18)23/h2-7,12-13H,8-11H2,1H3
• InChI Key： ZSPCEVDQVFGGAG-UHFFFAOYSA-N
• SMILES： C(C1=CN(C2=CC=C(F)C(C)=C2)C2=CC=CC=C2S1(=O)=O)(N1CCOCC1)=O

Computed Properties

• Exact Mass: 402.10495643g/mol
• Monoisotopic Mass: 402.10495643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• Density: 1.408±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 641.8±55.0 °C(Predicted)
• pka: -1.82±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on 4-(4-fluoro-3-methylphenyl)-2-(morpholine-4-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione

Introduction to 4-(4-fluoro-3-methylphenyl)-2-(morpholine-4-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione (CAS No. 1251612-53-9)

4-(4-fluoro-3-methylphenyl)-2-(morpholine-4-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound belongs to the benzothiazine class, which is well-documented for its role in various biological and medicinal applications. The presence of a fluoro-substituted aromatic ring and a morpholine moiety enhances its potential as a bioactive molecule, making it a subject of extensive research in drug discovery and development.

The chemical structure of 4-(4-fluoro-3-methylphenyl)-2-(morpholine-4-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione (CAS No. 1251612-53-9) is characterized by a fused benzothiazine ring system, which is a key feature contributing to its biological activity. The benzothiazine scaffold is known for its versatility in medicinal chemistry, particularly in the design of compounds with antimicrobial, anti-inflammatory, and anticancer properties. The fluoro-substituent at the 4-position of the aromatic ring significantly influences the electronic properties of the molecule, enhancing its binding affinity to biological targets. Additionally, the morpholine-4-carbonyl group introduces a nitrogen-rich environment that can interact favorably with biological receptors, further modulating its pharmacological effects.

In recent years, there has been a surge in research focused on developing novel benzothiazine derivatives as therapeutic agents. The compound 4-(4-fluoro-3-methylphenyl)-2-(morpholine-4-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione (CAS No. 1251612-53-9) has been extensively studied for its potential applications in treating various diseases. One of the most compelling aspects of this compound is its ability to modulate multiple biological pathways simultaneously. This multitarget approach has shown promise in overcoming drug resistance and improving therapeutic outcomes.

Recent studies have demonstrated that derivatives of benzothiazine exhibit significant activity against enzymes and receptors involved in cancer progression. The fluoro-substituted aromatic ring in 4-(4-fluoro-3-methylphenyl)-2-(morpholine-4-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione (CAS No. 1251612-53-9) plays a crucial role in enhancing the molecule's ability to interact with target proteins. This interaction is often mediated through hydrophobic and electrostatic forces, which are critical for achieving high binding affinity. Furthermore, the morpholine moiety contributes to the compound's solubility and bioavailability, making it an attractive candidate for further development.

The pharmacological profile of this compound has been investigated in several preclinical studies. These studies have revealed that it exhibits potent inhibitory activity against various enzymes and receptors implicated in inflammation and cancer. For instance, research has shown that it can effectively inhibit cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. Additionally, it has demonstrated activity against kinases involved in cell signaling pathways that are frequently dysregulated in cancer cells.

One of the most exciting findings regarding 4-(4-fluoro-3-methylphenyl)-2-(morpholine-4-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione (CAS No. 1251612-53-9) is its ability to exhibit dual functionality. This means that it can simultaneously target multiple disease mechanisms without causing significant side effects. Such dual-action compounds are highly sought after in modern drug development because they can provide more comprehensive therapeutic benefits compared to single-target agents.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the fluoro-substituent at the 4-position of the aromatic ring is particularly challenging due to its sensitivity to various reaction conditions. However, advances in synthetic methodologies have made it possible to incorporate fluorine atoms into complex molecules with greater ease than ever before.

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